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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties and potential uses

of lactose octaacetate as a pharmaceutical excipient. Detailed protocols for its synthesis,

characterization, and evaluation for drug compatibility are also included to facilitate its

application in pharmaceutical research and development.

Introduction
Lactose octaacetate is a fully acetylated derivative of lactose, a disaccharide composed of

galactose and glucose. While lactose itself is a widely used excipient, its acetylated form,

lactose octaacetate, possesses distinct physicochemical properties that may offer unique

functionalities in pharmaceutical formulations.[1][2] It is described as a white to faint yellow

crystalline powder and is known to have a slightly bitter taste.[1] This bitterness is a

characteristic feature of many sugar acetates, where the sweet taste of the parent sugar is

altered upon acetylation.[1]

Its potential applications in the pharmaceutical industry include use as a tablet and capsule

diluent, a coating material, and a pharmaceutical adjuvant to potentially enhance drug solubility

and bioavailability.[3] Furthermore, its inherent bitterness lends itself to applications as a taste-
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aversive agent or denaturant in certain formulations. This document outlines its known

properties, potential applications, and protocols for its evaluation.

Physicochemical Properties
A thorough understanding of the physicochemical properties of an excipient is crucial for its

effective application in formulation development. The key properties of lactose octaacetate
are summarized below.

General Properties
Property Value Reference

Synonyms

β-Octaacetyllactose, 4-
O-(2,3,4,6-Tetra-O-
acetyl-β-D-
galactopyranosyl)-1,2,3
,6-tetra-O-acetyl-D-
glucopyranose

CAS Number 6291-42-5

Molecular Formula C28H38O19

Molecular Weight 678.59 g/mol

Appearance
White to off-white or light

yellow crystalline powder
[1]

Taste Slightly bitter [1]

Melting Point
89-91.5 °C (Microwave

synthesis); 140-144 °C
[1]

Purity >95.0% (HPLC)

Table 1: General Physicochemical Properties of Lactose Octaacetate.

Solubility
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The solubility of lactose octaacetate in various solvents is a critical parameter for its use in

wet granulation, coating, and liquid formulations.

Solvent Solubility Reference

DMSO
100 mg/mL (147.36 mM)
with ultrasonic
assistance

[1]

10% DMSO / 40%

PEG300 / 5% Tween-80 /

45% Saline

≥ 5 mg/mL (7.37 mM) [1]

10% DMSO / 90% Corn

Oil
≥ 5 mg/mL (7.37 mM) [1]

Table 2: Solubility of Lactose Octaacetate in Common Pharmaceutical Solvents.

Absorption Properties
The absorption characteristics of lactose octaacetate in different solvents have been

investigated and are detailed in the table below. This information is particularly useful for

analytical method development.[1]
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Solvent
Polarity
Index

λmax (nm)

Molar
Absorptivity
(ε,
L·mol⁻¹·cm⁻¹
)

Reference

Methanol 5.1 209 0.5670 [1]

Ethanol 4.3 210 0.5684 [1]

Acetonitrile 5.8
213 (shoulder

at 221)
0.5732 [1]

1,4-Dioxane 4.8 245 0.6124 [1]

N,N-

Dimethylforma

mide (DMF)

6.4 266 0.6408 [1]

Dimethyl

sulfoxide

(DMSO)

7.2 259 0.6288 [1]

Table 3: Absorption Properties of Lactose Octaacetate in Various Solvents.[1]

Pharmaceutical Applications
Lactose octaacetate's unique properties suggest its utility in several pharmaceutical

applications.

Taste Aversive Agent / Denaturant
Sucrose octaacetate is a well-known bitter substance used as an aversive agent and in taste

research.[4] Lactose octaacetate also possesses a bitter taste and can be used in

applications where a bitter taste is desired, such as in denaturing alcohol-based formulations or

in research settings to study bitter taste perception.[1][2] The interaction of bitter compounds

with taste receptors is a complex process involving a family of G-protein-coupled receptors

known as TAS2Rs.[5][6] While the specific TAS2Rs that lactose octaacetate interacts with

have not been fully elucidated, it is hypothesized to act as an agonist at one or more of these

receptors.
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A hypothesized signaling pathway for bitter taste perception of lactose octaacetate.

Tablet Coating and as a Diluent
Lactose octaacetate has been proposed as a coating material for tablets and capsules,

providing a protective barrier that could enhance stability and potentially control the release of

active pharmaceutical ingredients (APIs).[1] As a diluent in tablets and capsules, it may

contribute to drug stability and efficient delivery.[3]

Potential as a Plasticizer in Film Coatings
Plasticizers are essential components of many polymeric film coatings, such as those based on

ethylcellulose, used for controlled-release formulations.[7][8] They function by reducing the

glass transition temperature of the polymer, thereby improving the flexibility and integrity of the

film. While there is limited direct evidence for lactose octaacetate as a plasticizer for

pharmaceutical coatings, its molecular structure suggests it could potentially fulfill this role.

Further research is warranted to quantify its plasticizing efficiency and its impact on drug

release from coated dosage forms.

Experimental Protocols
Microwave-Assisted Synthesis of Lactose Octaacetate
This protocol is adapted from a "green" synthesis method that utilizes microwave irradiation,

reducing reaction time and avoiding the use of hazardous solvents.[1][2]
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Materials:

D-(+)-Lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

95% (v/v) Ethanol

Distilled water

Microwave reactor

Procedure:

In a round-bottom flask suitable for microwave synthesis, mix 10.0 g of D-(+)-lactose

monohydrate with 30 cm³ of acetic anhydride and 3.0 g of anhydrous sodium acetate.

Place the flask in the microwave reactor and irradiate at 700 W for 10-20 minutes.

After the reaction is complete, pour the mixture into 200 cm³ of an ice-water mixture and stir.

Allow the mixture to stand at 4°C for 12 hours to facilitate the precipitation of lactose
octaacetate as a white solid.

Filter the precipitate under vacuum and wash with distilled water.

Purify the crude product by recrystallization from 95% ethanol.

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.
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Workflow for the microwave-assisted synthesis of lactose octaacetate.
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Characterization of Lactose Octaacetate
4.2.1 Determination of Degree of Substitution (DS): The degree of acetylation can be

determined by titration.[1]

Weigh 0.5 g of lactose octaacetate into a 100 mL flask.

Add 30 mL of 75% v/v ethanol and stir for 15 minutes.

Add 25 mL of 0.5 M KOH and stir for 2 hours.

Back-titrate the excess alkali with 0.5 M HCl using phenolphthalein as an indicator.

A blank titration should be performed for calculation.

4.2.2 Thin-Layer Chromatography (TLC): TLC can be used for qualitative analysis.[1]

Mobile Phase: Ethyl acetate/methanol/water (17:2:1 v/v/v)

Stationary Phase: Silica gel plates

Detection: 10% H₂SO₄ followed by heating

4.2.3 Spectroscopic Analysis:

UV Spectroscopy: Prepare a 1 mg/mL solution of lactose octaacetate in the desired solvent

and record the UV spectrum.[1]

FT-IR and NMR Spectroscopy: These techniques can be used to elucidate the structure and

confirm the identity of the synthesized product.[1]

Drug-Excipient Compatibility Studies
A general workflow for assessing the compatibility of lactose octaacetate with an API is

outlined below. This is a critical step in pre-formulation studies.
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A general workflow for drug-excipient compatibility studies.

Safety and Toxicology
Limited specific toxicological data for lactose octaacetate as a pharmaceutical excipient is

publicly available. However, a study on its biological activities demonstrated low cytotoxicity

against Madin-Darby bovine kidney (MDBK) cells, human epithelial type 2 (HEp-2) cells, and

Madin-Darby canine kidney (MDCK) cells.[1] Safety assessments of other saccharide esters in

cosmetics suggest that they are generally safe for use, but direct extrapolation to
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pharmaceutical use requires further investigation.[9][10] As with any new excipient, a thorough

toxicological evaluation is necessary to establish its safety profile for pharmaceutical

applications. A safety data sheet for lactose octaacetate indicates that the toxicological

properties have not been fully investigated.[11]

Conclusion
Lactose octaacetate is a versatile molecule with a range of physicochemical properties that

make it a promising candidate for various applications in pharmaceutical formulations. Its bitter

taste, solubility profile, and potential as a coating agent and plasticizer warrant further

investigation. The protocols provided herein offer a starting point for researchers to synthesize,

characterize, and evaluate lactose octaacetate for their specific formulation needs. As with all

excipients, comprehensive compatibility and safety studies are essential before its inclusion in

a final drug product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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